Cas no 111047-33-7 ((Z)-3-(10-Heptadecenyl)phenol)

• Product Name: (Z)-3-(10-Heptadecenyl)phenol
• CAS No: 111047-33-7
• MF: C₂₃H₃₈O
• MW: 330.54722738266
• CID: 2019367
• PubChem ID: 44575468
• Update Time: 2025-04-21

(Z)-3-(10-Heptadecenyl)phenol Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(10-Heptadecenyl)phenol
• 3-(10'(Z)-heptadecenyl)phenol
• 3-heptadec-10'(Z)-enylphenol
• 3-(heptadec-10-en-1-yl)phenol
• 3-(10Z)-10-Heptadecen-1-ylphenol
• 111047-33-7
• Phenol, 3-(10Z)-10-heptadecen-1-yl-
• CHEBI:168324
• 3-[(Z)-heptadec-10-enyl]phenol
• Phenol, 3-(10Z)-10-heptadecenyl-
• 3-[10'(Z)-heptadecenyl]phenol
• 3-(10-Heptadecenyl)phenol
• DTXSID601302758
• 3-Heptadec-10-enylphenol
• Phenol, 3-(10-heptadecenyl)-, (Z)-
• CHEMBL470127
• UNII-036S9GNQ69
• Cardanol C17:1
• 036S9GNQ69
• 3-[(10Z)-heptadec-10-en-1-yl]phenol
• BDBM50259927
• (Z)-3-(Heptadec-10-en-1-yl)phenol
• BIEZSEGUHJMPKG-FPLPWBNLSA-N
• 3-[10''(Z)-heptadecenyl]phenol

• Inchi： 1S/C23H38O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-22-19-17-20-23(24)21-22/h7-8,17,19-21,24H,2-6,9-16,18H2,1H3/b8-7-
• InChI Key： BIEZSEGUHJMPKG-FPLPWBNLSA-N
• SMILES： OC1=CC=CC(=C1)CCCCCCCCC/C=C\CCCCCC

Computed Properties

• Exact Mass: 330.292265831g/mol
• Monoisotopic Mass: 330.292265831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids